Cas no 547763-09-7 (2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid)

• Product Name: 2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid
• CAS No: 547763-09-7
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 4715134
• Update Time: 2025-05-20

2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid
• 2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid

• Inchi： 1S/C10H14N2O4S/c1-5-6(7(13)14)11-8(17-5)12-9(15)16-10(2,3)4/h1-4H3,(H,13,14)(H,11,12,15)
• InChI Key： QEELYCLLAYILBV-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid

2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic Acid: A Comprehensive Overview

2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid (CAS No. 547763-09-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often abbreviated as Boc-5-methylthiazole-4-carboxylic acid, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the thiazole ring and tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block for drug discovery and development.

The thiazole moiety is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, which is a common scaffold in many biologically active compounds. This structural motif is frequently found in pharmaceuticals, agrochemicals, and natural products. The presence of the Boc protecting group in 2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid enhances its stability and facilitates its use in multi-step synthetic routes, particularly in peptide coupling reactions and the preparation of small molecule inhibitors.

One of the key applications of 2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid is in the development of kinase inhibitors, which are a hot topic in current cancer research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various cancers. Researchers are increasingly exploring thiazole-based compounds as potential kinase inhibitors due to their ability to interact with ATP-binding sites. The Boc-protected amino acid derivative of this compound allows for precise modifications, enabling the design of targeted therapies with improved efficacy and reduced side effects.

In addition to its role in drug discovery, 2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid is also utilized in the synthesis of peptidomimetics. Peptidomimetics are compounds that mimic the structure and function of peptides but exhibit enhanced metabolic stability and bioavailability. The thiazole ring in this compound can serve as a bioisostere for peptide bonds, making it valuable for designing novel therapeutics for diseases such as diabetes, inflammation, and infectious diseases.

The growing interest in green chemistry and sustainable synthesis has also highlighted the importance of 2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid. Researchers are exploring eco-friendly methods for its preparation, such as catalytic processes and microwave-assisted synthesis, to minimize waste and reduce energy consumption. These advancements align with the global push toward sustainable pharmaceutical manufacturing, a topic that resonates with both industry professionals and environmentally conscious consumers.

From a commercial perspective, the demand for 2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid is on the rise, driven by its applications in high-value pharmaceuticals and biotechnology. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and pharmaceutical companies. The compound's CAS number 547763-09-7 is often used as a unique identifier in procurement databases, ensuring accurate sourcing and quality control.

In summary, 2-((Tert-Butoxycarbonyl)amino)-5-methylthiazole-4-carboxylic acid is a multifaceted compound with significant implications for modern chemistry and medicine. Its structural versatility, combined with its applications in drug development and peptidomimetics, positions it as a valuable tool for researchers. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will remain at the forefront of cutting-edge research and industrial applications.